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Compound of Interest

Compound Name: D-ALANINE (3-13C)

Cat. No.: B1580361

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This document provides essential, immediate
safety and logistical information for D-ALANINE (3-13C), a stable isotope-labeled amino acid.

Personal Protective Equipment (PPE)

When handling D-ALANINE (3-13C), appropriate personal protective equipment must be worn
to minimize exposure and ensure personal safety. The required PPE may vary depending on
the specific handling procedure. Below is a summary of recommended PPE.
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Operational Plan: Step-by-Step Handling
Procedures

1.

Receiving and Inspection:
Upon receipt, visually inspect the container for any damage or leaks.
Verify that the product name, CAS number, and other identifiers on the label match the order.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents[3].

. Weighing and Preparation of Solutions:
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Perform all weighing and solution preparation in a designated area, such as a chemical fume
hood or a well-ventilated laboratory bench.

To avoid generating dust, handle the solid material carefully.
Use appropriate tools (e.g., spatula, weigh paper) and clean them thoroughly after use.
When preparing solutions, slowly add the solid to the solvent to avoid splashing.

. Experimental Use:

Handle all solutions containing D-ALANINE (3-13C) with the same precautions as the solid
material.

Avoid contact with skin and eyes. In case of contact, rinse the affected area immediately with
plenty of water[1].

Do not eat, drink, or smoke in the laboratory.
. Spill Management:

In the event of a small spill, carefully sweep up the solid material and place it in a sealed
container for disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for disposal.

Ventilate the area of the spill.
For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

All waste containing D-ALANINE (3-13C) must be disposed of in accordance with local, state,
and federal regulations.

e Solid Waste: Collect solid waste, including contaminated consumables (e.g., weigh paper,
gloves), in a clearly labeled, sealed container.
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» Liquid Waste: Collect liquid waste in a separate, clearly labeled, and sealed container. Do
not mix with other chemical waste unless it is known to be compatible.

o Container Disposal: Empty containers should be rinsed thoroughly with a suitable solvent.
The rinsate should be collected as liquid waste. Dispose of the clean container according to
institutional guidelines.

Some safety data sheets indicate that D-ALANINE (3-13C) is very toxic to aquatic life with
long-lasting effects[1]. Therefore, it is crucial to prevent the release of this compound into the
environment.

Experimental Workflow

The following diagram illustrates the general workflow for the safe handling of D-ALANINE (3-
13C) from receipt to disposal.

Caption: Workflow for Safe Handling of D-ALANINE (3-13C).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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